4-((1-(3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one

• IUPAC Name: 4-[1-[5-(3-methoxyphenyl)-2-methylpyrazole-3-carbonyl]piperidin-4-yl]oxy-1,6-dimethylpyridin-2-one
• InChI: InChI=1S/C24H28N4O4/c1-16-12-20(14-23(29)26(16)2)32-18-8-10-28(11-9-18)24(30)22-15-21(25-27(22)3)17-6-5-7-19(13-17)31-4/h5-7,12-15,18H,8-11H2,1-4H3
• InChI Key: XEZXETCUVZXJDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C)OC2CCN(CC2)C(=O)C3=CC(=NN3C)C4=CC(=CC=C4)OC
• Molecular Formula: C24H28N4O4
• Molecular Weight: 436.5 g/mol
• CAS No.: 1904205-42-0

Description

4-((1-(3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C24H28N4O4 and its molecular weight is 436.512. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

The complex structure of 4-((1-(3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one represents a class of compounds that have been explored for various scientific applications, particularly in the realm of organic chemistry and pharmacology. One notable application involves the synthesis and structural analysis of related compounds, providing insights into their chemical properties and potential biological activities. For instance, the synthesis and pharmacological activities of Pyrano[2,3-d]pyrimidine and Pyrano[2,3-d]pyrimidine-5-one derivatives have been studied for their considerable chemical and pharmacological potential, illustrating the broader chemical family's relevance to therapeutic development (Mahmoud, El-Bordany, & Elsayed, 2017).

Pharmacological Potential

The pharmacological exploration of compounds structurally related to this compound has led to the discovery of their potential applications in treating various diseases. For example, studies on CuI complexes with N,N',S,S' scorpionate ligands have shed light on their potential for developing new therapeutic agents, showcasing the importance of such compounds in medicinal chemistry (Gennari et al., 2008).

Material Science and Electronics

Moreover, research into the photophysical properties and device characterization of pyrazolo[4,3-b] pyridine derivatives indicates the versatility of these compounds beyond pharmacology. Their stability and optical properties make them suitable for applications in material science and electronics, further demonstrating the compound's multifaceted scientific relevance (El-Menyawy, Zedan, & Nawar, 2019).